Cas no 392295-24-8 (2,4-dichloro-N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2,4-dichloro-N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392295-24-8
• MF: C₁₉H₁₆Cl₂N₄O₂S₂
• MW: 467.391939163208
• CID: 6196641
• PubChem ID: 5173406
• Update Time: 2025-10-28

2,4-dichloro-N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 392295-24-8
• AKOS024576863
• 2,4-dichloro-N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• 2,4-dichloro-N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• F0417-0549
• Oprea1_546992
• 2,4-dichloro-N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide

• Inchi： 1S/C19H16Cl2N4O2S2/c1-10-3-4-11(2)15(7-10)22-16(26)9-28-19-25-24-18(29-19)23-17(27)13-6-5-12(20)8-14(13)21/h3-8H,9H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key： KQTQPVNEWOWNAJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=NN=C(S1)SCC(NC1C=C(C)C=CC=1C)=O)=O)Cl

Computed Properties

• Exact Mass: 466.0091735g/mol
• Monoisotopic Mass: 466.0091735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 138Ų

Additional information on 2,4-dichloro-N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

2,4-Dichloro-N-5-({(2,5-Dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide: A Comprehensive Overview

The compound with CAS No. 392295-24-8, commonly referred to as 2,4-dichloro-N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a complex structure incorporating a thiadiazole ring system and a sulfanyl group. The presence of these functional groups makes it a promising candidate for research in fields such as agrochemicals, pharmaceuticals, and materials science.

Recent studies have highlighted the importance of thiadiazole derivatives in the development of novel agrochemicals. For instance, researchers have demonstrated that compounds with similar structural motifs exhibit potent antifungal activity, making them ideal candidates for agricultural applications. The sulfanyl group in this compound plays a crucial role in enhancing its stability and bioavailability, which are critical factors for its effectiveness in biological systems.

In the pharmaceutical sector, the benzamide moiety of this compound has been shown to interact with specific biological targets, such as enzymes and receptors. This interaction suggests potential applications in the development of drugs targeting diseases such as cancer and neurodegenerative disorders. Recent advancements in medicinal chemistry have enabled scientists to optimize the structure of similar compounds to improve their pharmacokinetic properties, further underscoring the significance of this compound.

The synthesis of 2,4-dichloro-N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of dimethylphenyl groups into the structure enhances its lipophilicity, which is essential for its ability to cross biological membranes. This property is particularly valuable in drug delivery systems where efficient transport across cellular barriers is critical.

From an environmental perspective, the stability and biodegradability of this compound are areas of active research. Preliminary studies indicate that it exhibits moderate biodegradability under controlled conditions, which aligns with current sustainability trends in chemical manufacturing. As industries increasingly prioritize eco-friendly practices, understanding the environmental impact of such compounds becomes paramount.

In conclusion, CAS No. 392295-24-8 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a focal point for ongoing research aimed at harnessing its potential in agriculture and medicine. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping future innovations within these fields.